PHOSPHORUS SESQUISULFIDE

• CAS No.: 1314-85-8
• Product Name: PHOSPHORUS SESQUISULFIDE
• Molecular Formula: P4S3
• Molecular Weight: 220.1 g/mol
• IUPAC Name: 3,5,7-trithia-1,2,4,6-tetraphosphatricyclo[2.2.1.02,6]heptane
• Standard InChI: InChI=1S/P4S3/c5-1-2-3(1)7-4(5)6-2
• Standard InChIKey: RWQFRHVDPXXRQN-UHFFFAOYSA-N
• SMILES: P12P3P1SP(S2)S3
• Canonical SMILES: P12P3P1SP(S2)S3
• Boiling Point: 407.5 °C
• Colorform: Yellow-green orthogonal crystals; Yellowish-green, long, rhombic needles from benzene; Yellow, crystalline mass
• Density: 2.03 at 20 °C/4 °C
• Melting Point: 172.5 °C
• Physical Description: Phosphorus sesquisulfide, free from yellow and white phosphorus appears as a yellow crystalline solid. Easily ignited by friction. Forms sulfur dioxide and phosphorus pentaoxide during combustion. Reacts with water to form phosphoric acid, a corrosive material. Used to make matches and in the manufacture of other chemicals.
• Description: Phosphorus sesquisulfide, free from yellow and white phosphorus appears as a yellow crystalline solid. Easily ignited by friction. Forms sulfur dioxide and phosphorus pentaoxide during combustion. Reacts with water to form phosphoric acid, a corrosive material. Used to make matches and in the manufacture of other chemicals.
• Shelf Life: Stable in air.
• Solubility: Solubility in benzene = 2.5 g/100g at 17 °C, 17 g/100g at 80 °C; 100 G/100 CC CARBON DISULFIDE AT 17 °C; 11.1 G/100 CC BENZENE AT 30 °C; Insoluble in cold water; decomposed by hot water, yielding H2S; Soluble in carbon disulfide (60% w/w at 20 °C); soluble in benzene, similar hydrocarbons, phorphorus trichloride
• Synonyms: phosphorus sesquisulfide; phosphorus sesquisulphide
• PubChem Compound: 14818
• Last Modified: Dec 23 2021